Cas no 1554878-90-8 (6-Amino-4-[2-(methylthio)ethyl]-1,3,5-triazin-2(1H)-one)

• Product Name: 6-Amino-4-[2-(methylthio)ethyl]-1,3,5-triazin-2(1H)-one
• CAS No: 1554878-90-8
• MF: C₆H₁₀N₄OS
• MW: 186.234798908234
• CID: 5263476
• Update Time: 2025-06-09

6-Amino-4-[2-(methylthio)ethyl]-1,3,5-triazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-[2-(methylthio)ethyl]-1,3,5-triazin-2(1H)-one

• Inchi： 1S/C6H10N4OS/c1-12-3-2-4-8-5(7)10-6(11)9-4/h2-3H2,1H3,(H3,7,8,9,10,11)
• InChI Key： WORWETCLRWVRRI-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(CCSC)=NC1=O

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 329.9±44.0 °C(Predicted)
• pka: 7.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones

Additional information on 6-Amino-4-[2-(methylthio)ethyl]-1,3,5-triazin-2(1H)-one

Comprehensive Overview of 6-Amino-4-[2-(methylthio)ethyl]-1,3,5-triazin-2(1H)-one (CAS No. 1554878-90-8)

The compound 6-Amino-4-[2-(methylthio)ethyl]-1,3,5-triazin-2(1H)-one (CAS No. 1554878-90-8) is a specialized triazine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. With its unique molecular structure featuring an amino group and a methylthioethyl side chain, this compound exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel therapeutics and sustainable crop protection agents.

One of the key reasons for the growing interest in 6-Amino-4-[2-(methylthio)ethyl]-1,3,5-triazin-2(1H)-one is its role in drug discovery. The triazine core is known for its ability to interact with biological targets, and modifications such as the methylthioethyl group can enhance bioavailability and target specificity. Recent studies have highlighted its potential in developing kinase inhibitors and antimicrobial agents, addressing critical challenges in personalized medicine and antibiotic resistance. These applications align with current trends in precision healthcare, where tailored solutions are in high demand.

In the agrochemical sector, CAS No. 1554878-90-8 is being investigated for its utility in creating next-generation herbicides and plant growth regulators. The compound's structural features enable it to disrupt metabolic pathways in weeds while minimizing environmental impact—a priority for sustainable farming. As global agriculture shifts toward eco-friendly practices, derivatives of this triazine compound could play a pivotal role in reducing reliance on traditional, less sustainable chemicals.

From a synthetic chemistry perspective, the compound's reactivity and stability make it an attractive building block for heterocyclic synthesis. Its amino group allows for further functionalization, enabling the creation of diverse libraries of derivatives for high-throughput screening. This adaptability is particularly valuable in combinatorial chemistry, where rapid iteration and optimization are essential for discovering new active compounds.

The material science community has also taken note of 6-Amino-4-[2-(methylthio)ethyl]-1,3,5-triazin-2(1H)-one, particularly for its potential in polymer modification and coating technologies. The triazine ring can impart thermal stability and UV resistance, properties highly sought after in advanced materials for aerospace, automotive, and electronics applications. Innovations in smart materials and nanotechnology further underscore the relevance of this compound in cutting-edge research.

For researchers seeking reliable sources of CAS No. 1554878-90-8, quality and purity are paramount. Reputable suppliers emphasize GMP-compliant synthesis and rigorous analytical validation to ensure consistency across batches. As demand grows for high-purity intermediates, transparency in supply chain logistics and regulatory compliance becomes increasingly critical.

In summary, 6-Amino-4-[2-(methylthio)ethyl]-1,3,5-triazin-2(1H)-one represents a multifaceted compound with broad applicability across life sciences and industrial chemistry. Its alignment with contemporary research priorities—such as green chemistry, targeted drug delivery, and sustainable agriculture—positions it as a compound of enduring significance. Future studies will likely uncover even more innovative uses, solidifying its role in the scientific landscape.